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Compound of Interest

Compound Name:
Deschloro Cetirizine

dihydrochloride

Cat. No.: B139080 Get Quote

Essential Safety and Handling Guide for
Deschloro Cetirizine Dihydrochloride
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Deschloro Cetirizine dihydrochloride. Adherence

to these procedures is vital for ensuring personal safety and proper disposal.

Hazard Summary: Deschloro Cetirizine dihydrochloride is harmful if swallowed and may

cause skin, eye, and respiratory irritation. It is essential to handle this compound with care in a

controlled laboratory environment.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling Deschloro
Cetirizine dihydrochloride to minimize exposure.
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PPE Category Specification

Eye/Face Protection
Chemical safety goggles or safety glasses with

side shields.

Hand Protection

Chemical-resistant gloves (e.g., nitrile rubber).

Consider double gloving for enhanced

protection.

Body Protection

Laboratory coat. A disposable gown made of

low-permeability fabric is recommended for

extensive handling.[1]

Respiratory Protection

Use in a well-ventilated area. If dust is

generated or ventilation is inadequate, a

NIOSH-approved respirator is necessary.

Operational Plan
A systematic approach to handling Deschloro Cetirizine dihydrochloride minimizes the risk

of exposure and contamination.

1. Preparation and Engineering Controls:

Work in a designated area, preferably within a chemical fume hood, to control airborne

exposure.[2][3]

Ensure safety equipment, such as an eyewash station and safety shower, is readily

accessible.[4]

Keep the work area clean and organized to prevent spills.[5]

2. Handling Procedures:

Avoid the formation of dust and aerosols.

Weigh and transfer the compound carefully within a ventilated enclosure.[3]

Use appropriate tools and clean them thoroughly after use.[2]
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Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[4]

3. Storage:

Store in a tightly closed container in a dry and well-ventilated place.[6]

Keep away from incompatible materials.

Disposal Plan
Proper disposal of Deschloro Cetirizine dihydrochloride and contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Characterization: All waste contaminated with Deschloro Cetirizine dihydrochloride
should be treated as hazardous waste.

Containerization: Collect waste in a clearly labeled, sealed, and appropriate container.[7]

Disposal Route: Dispose of the waste through a licensed hazardous waste disposal

company, following all local, state, and federal regulations. Do not dispose of it down the

drain.[6]
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Caption: Workflow for safely handling Deschloro Cetirizine dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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